Cas no 51348-50-6 (alpha-Pyranose-L-Fucose)

alpha-Pyranose-L-Fucose structure
alpha-Pyranose-L-Fucose structure
Product Name:alpha-Pyranose-L-Fucose
CAS No:51348-50-6
MF:C6H12O5
MW:164.156482696533
CID:2010586
PubChem ID:439554
Update Time:2025-04-21

alpha-Pyranose-L-Fucose Chemical and Physical Properties

Names and Identifiers

    • alpha-Pyranose-L-Fucose
    • L-FUCOSE alpha-FORM
    • I+/--L-Fucose
    • DB04473
    • 6-Desoxygalactose
    • CHEMBL1232862
    • (2R,3S,4R,5S,6S)-6-methyltetrahydro-2H-pyran-2,3,4,5-tetraol
    • 6-Deoxy-L-galactose; L-(-)-Rhodeose; Fucose
    • WURCS=2.0/1,1,0/(a1221m-1a_1-5)/1/
    • 6696-41-9
    • 6-deoxy-D-galactopyranose
    • D81754
    • UNII-OF086I9H7W
    • ?-L-FUCOSE
    • 6-methyltetrahydropyran-2,3,4,5-tetraol
    • 6-Deoxy-L-beta-galactose
    • BS-17317
    • OF086I9H7W
    • alpha-L-fucose; 6-deoxy-alpha-L-galactopyranose; L-fucose; fucose
    • alpha-L-Fuc
    • SCHEMBL348315
    • Epitope ID:136045
    • CHEBI:42548
    • L-fucose; 6-Deoxy-L-galactopyranose
    • L-galactomethylose
    • 6-Deoxy-delta-galactopyranose
    • D-threo-Aldose
    • 6-Deoxy-a-L-galactopyranose
    • DTXSID901318356
    • BDBM50580865
    • C20835
    • .ALPHA.-L-FUCOPYRANOSE
    • alpha-L-fucopyranose
    • alpha-L-Galactopyranose, 6-deoxy-
    • MSK178457
    • 51348-50-6
    • alpha-L-Fucp
    • .ALPHA.-L-FUCOSE
    • MFCD00069812
    • MF06710
    • (-)-L-Fucose
    • FUCOPYRANOSE, alpha-L-
    • isodulcit
    • 6-deoxy-alpha-L-galactopyranose
    • (2R,3S,4R,5S,6S)-6-methyloxane-2,3,4,5-tetrol
    • L-FUCOSE .ALPHA.-FORM [MI]
    • CS-0158168
    • ALPHA-L-FUCOSE
    • Fucopyranose, .alpha.-L-
    • .alpha.-L-Galactopyranose, 6-deoxy-
    • 6-Deoxy-beta-galactose
    • AKOS024462465
    • Q27095250
    • Inchi: 1S/C6H12O5/c1-2-3(7)4(8)5(9)6(10)11-2/h2-10H,1H3
    • InChI Key: SHZGCJCMOBCMKK-UHFFFAOYSA-N
    • SMILES: CC1C(O)C(O)C(O)C(O)O1

Computed Properties

  • Exact Mass: 164.06847348Da
  • Monoisotopic Mass: 164.06847348Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 90.2Ų

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